tert-butyl 3-(1H-imidazol-2-yl)azetidine-1-carboxylate
Overview
Description
“tert-butyl 3-(1H-imidazol-2-yl)azetidine-1-carboxylate” is a chemical compound with the formula C11H17N3O2 . It is a light yellow solid .
Synthesis Analysis
The synthesis of this compound involves the reaction of tert-butyl 3-formylazetidine-1-carboxylate with ammonia and glyoxal . The reaction is carried out at 0°C for 10 minutes, after which the mixture is allowed to warm to 26°C and stirred for 14 hours . The aqueous layers are then extracted with CH2Cl2, and the combined organic phase is dried over Na2SO4, filtered, and concentrated under reduced pressure . The residue is purified by silica gel chromatography eluting with 70% EtOAc in hexane to afford the title compound .Molecular Structure Analysis
The molecular structure of “tert-butyl 3-(1H-imidazol-2-yl)azetidine-1-carboxylate” consists of 11 carbon atoms, 17 hydrogen atoms, 3 nitrogen atoms, and 2 oxygen atoms .Chemical Reactions Analysis
The chemical reactions involving “tert-butyl 3-(1H-imidazol-2-yl)azetidine-1-carboxylate” include its preparation from tert-butyl 3-formylazetidine-1-carboxylate and its subsequent reactions with boron trifluoride diethyl etherate and trifluoroacetic acid .Physical And Chemical Properties Analysis
The physical and chemical properties of “tert-butyl 3-(1H-imidazol-2-yl)azetidine-1-carboxylate” include its molecular weight (223.27), its appearance as a light yellow solid, and its solubility in various solvents .Scientific Research Applications
Synthesis of Bioactive Molecules
The imidazole ring present in this compound is a crucial feature in many bioactive molecules. It serves as a building block for the synthesis of various pharmaceuticals that exhibit a wide range of biological activities. For instance, imidazole derivatives are known for their antibacterial, antifungal, and antiviral properties . This compound can be used to synthesize novel drugs with potential therapeutic applications.
Development of Antibody-Drug Conjugates (ADCs)
1-BOC-3-(1H-IMIDAZOL-2-YL)AZETIDINE can act as a non-cleavable linker in the creation of ADCs . These are targeted cancer therapies that combine an antibody specific to cancer cells with a cytotoxic drug. The linker’s stability is crucial for delivering the drug to the target cells effectively.
PROTAC Linker Applications
This compound also serves as an alkyl chain-based PROTAC linker . PROTACs (Proteolysis Targeting Chimeras) are molecules designed to degrade specific proteins within cells. They are an emerging therapeutic strategy, particularly in cancer treatment, where the degradation of oncogenic proteins is desired.
Chemical Synthesis Intermediate
As an intermediate in chemical synthesis, tert-butyl 3-(1H-imidazol-2-yl)azetidine-1-carboxylate can be utilized to prepare complex compounds . Its reactive sites make it suitable for various chemical transformations, leading to the creation of diverse molecular structures.
Safety and Hazards
properties
IUPAC Name |
tert-butyl 3-(1H-imidazol-2-yl)azetidine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N3O2/c1-11(2,3)16-10(15)14-6-8(7-14)9-12-4-5-13-9/h4-5,8H,6-7H2,1-3H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MYJQGRRBPAEGGW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC(C1)C2=NC=CN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00729340 |
Source
|
| Record name | tert-Butyl 3-(1H-imidazol-2-yl)azetidine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00729340 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
223.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1234710-02-1 |
Source
|
| Record name | 1,1-Dimethylethyl 3-(1H-imidazol-2-yl)-1-azetidinecarboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1234710-02-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | tert-Butyl 3-(1H-imidazol-2-yl)azetidine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00729340 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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